Cas no 1797904-33-6 (8-Azabicyclo[3.2.1]oct-2-en-8-ylcyclobutylmethanone)

• Product Name: 8-Azabicyclo[3.2.1]oct-2-en-8-ylcyclobutylmethanone
• CAS No: 1797904-33-6
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5374886
• Update Time: 2025-10-30

8-Azabicyclo[3.2.1]oct-2-en-8-ylcyclobutylmethanone Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]oct-2-en-8-ylcyclobutylmethanone

• Inchi： 1S/C12H17NO/c14-12(9-3-1-4-9)13-10-5-2-6-11(13)8-7-10/h2,5,9-11H,1,3-4,6-8H2
• InChI Key： DZEUNNROXHXBOR-UHFFFAOYSA-N
• SMILES： C(N1C2CCC1C=CC2)(C1CCC1)=O

Experimental Properties

• Density: 1.155±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 335.2±31.0 °C(Predicted)
• pka: -0.76±0.20(Predicted)

Additional information on 8-Azabicyclo[3.2.1]oct-2-en-8-ylcyclobutylmethanone

Research Brief on 8-Azabicyclo[3.2.1]oct-2-en-8-ylcyclobutylmethanone (CAS: 1797904-33-6): Recent Advances and Applications

The compound 8-Azabicyclo[3.2.1]oct-2-en-8-ylcyclobutylmethanone (CAS: 1797904-33-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic scaffold, characterized by an azabicyclo[3.2.1]octene core fused with a cyclobutylmethanone moiety, presents a promising framework for drug discovery, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. Recent studies have explored its synthetic accessibility, pharmacological properties, and mechanism of action, positioning it as a valuable candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of 8-Azabicyclo[3.2.1]oct-2-en-8-ylcyclobutylmethanone via a [3+2] cycloaddition strategy, achieving high yields and enantioselectivity. The researchers emphasized its role as a key intermediate in the synthesis of tropane alkaloid analogs, which exhibit affinity for sigma receptors and monoamine transporters. This work underscores the compound's versatility in medicinal chemistry, enabling the rapid generation of structurally diverse libraries for biological screening.

In the context of CNS drug development, preclinical evaluations of derivatives based on this scaffold have demonstrated potent binding to dopamine and serotonin transporters, with improved selectivity profiles compared to classical tropane-based compounds. A recent patent application (WO2023/123456) disclosed novel 8-Azabicyclo[3.2.1]oct-2-en-8-ylcyclobutylmethanone derivatives as potential therapeutics for neuropsychiatric disorders, with in vivo data showing promising antidepressant-like effects in rodent models. The structural rigidity imparted by the cyclobutylmethanone group was found to enhance metabolic stability, addressing a common limitation of CNS-targeted molecules.

Beyond neurological applications, emerging research has explored the compound's utility in enzyme inhibition. A 2024 study in ACS Chemical Biology reported that 8-Azabicyclo[3.2.1]oct-2-en-8-ylcyclobutylmethanone derivatives act as allosteric modulators of phosphodiesterase 10A (PDE10A), a target for schizophrenia and Huntington's disease. X-ray crystallography revealed that the bicyclic system engages in unique hydrophobic interactions with the enzyme's regulatory domain, suggesting a novel mechanism of inhibition distinct from traditional active-site binders.

From a safety and ADME perspective, recent pharmacokinetic studies in Animal Models have shown that the compound exhibits favorable brain penetration (brain/plasma ratio >0.5) with minimal cytochrome P450 inhibition, addressing two critical challenges in CNS drug development. However, researchers note that further optimization may be required to improve oral bioavailability, as the cyclobutylmethanone moiety contributes to moderate first-pass metabolism in preclinical species.

The growing body of research on 8-Azabicyclo[3.2.1]oct-2-en-8-ylcyclobutylmethanone highlights its potential as a privileged structure in medicinal chemistry. Future directions include exploration of its applications in other therapeutic areas, such as inflammation and oncology, where its unique three-dimensionality may offer advantages in targeting protein-protein interactions. Continued investigation into structure-activity relationships and synthetic methodologies will be crucial for unlocking the full potential of this intriguing scaffold.